Cas no 2680868-06-6 (4-Methyl-3-nitro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid)

• Product Name: 4-Methyl-3-nitro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• CAS No: 2680868-06-6
• MF: C₁₂H₁₂N₂O₆
• MW: 280.233483314514
• CID: 6367990
• PubChem ID: 165912861
• Update Time: 2025-08-05

4-Methyl-3-nitro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-nitro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 2680868-06-6
• EN300-28285868
• 4-Methyl-3-nitro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

• Inchi： 1S/C12H12N2O6/c1-3-4-20-12(17)13-9-5-8(11(15)16)6-10(7(9)2)14(18)19/h3,5-6H,1,4H2,2H3,(H,13,17)(H,15,16)
• InChI Key： VVKHPGLOVPVWNA-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C=C(C(=O)O)C=C(C=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 280.06953611g/mol
• Monoisotopic Mass: 280.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 121Ų

Additional information on 4-Methyl-3-nitro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

Comprehensive Overview of 4-Methyl-3-nitro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS No. 2680868-06-6)

4-Methyl-3-nitro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS No. 2680868-06-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrobenzoic acid derivative is characterized by its unique molecular structure, which includes a methyl group, a nitro group, and a prop-2-en-1-yloxy carbonylamino moiety. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

The compound's CAS number 2680868-06-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature. Its IUPAC name reflects the intricate arrangement of its substituents, making it a subject of interest for synthetic chemists exploring carbamate linkages and aromatic nitro compounds. Recent studies highlight its role as an intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or covalent bonding strategies.

In the context of current trends, 4-Methyl-3-nitro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid aligns with the growing demand for sustainable chemistry solutions. Researchers are investigating its potential in green synthesis protocols, where its modular structure could reduce waste generation. Additionally, its allyloxycarbonyl (Alloc) protecting group functionality resonates with peptide chemists seeking orthogonal deprotection methods—a topic frequently searched in AI-driven drug design platforms.

The compound's solubility profile and stability under physiological conditions are frequently queried in academic databases. Preliminary data suggest moderate solubility in polar aprotic solvents like DMF or DMSO, which is relevant for formulation scientists optimizing delivery systems. Its nitro-aromatic core also positions it as a candidate for photoaffinity labeling studies—a technique gaining traction in proteomics research.

From an industrial perspective, CAS 2680868-06-6 is often discussed alongside high-throughput screening methodologies. Its structural features enable diverse structure-activity relationship (SAR) explorations, particularly in fragment-based drug discovery. Patent analyses reveal its incorporation in kinase inhibitor scaffolds, addressing prevalent search queries about targeted cancer therapies.

Quality control protocols for 4-Methyl-3-nitro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid typically involve HPLC purity analysis and mass spectrometry verification—topics highly searched by analytical chemists. The compound's melting point and spectroscopic properties (e.g., NMR chemical shifts) are documented in technical datasheets, supporting reproducibility in synthetic workflows.

Environmental considerations surrounding nitroaromatic compounds like this derivative are increasingly prominent. Recent publications examine its biodegradation pathways and ecotoxicological profiles, responding to regulatory demands for benign-by-design chemicals. This aligns with Google Scholar trends showing rising interest in computational toxicity prediction tools.

In material science, the conjugated π-system of 4-Methyl-3-nitro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid has sparked investigations into organic semiconductors. Its potential as a building block for MOFs (Metal-Organic Frameworks) is another area attracting cross-disciplinary searches, particularly from researchers exploring gas storage materials.

The compound's synthetic accessibility from commercially available precursors makes it a practical choice for academic laboratories. Standard protocols often involve nitration reactions followed by carbamate formation—procedures commonly searched alongside reaction optimization techniques. Safety data sheets emphasize standard organic lab precautions, with no exceptional hazards reported for routine handling.

Future research directions for CAS 2680868-06-6 may explore its click chemistry compatibility via the allyl group, a hotspot in bioconjugation literature. Its role in developing PROTACs (Proteolysis Targeting Chimeras) also remains underexplored—an emerging theme in drug discovery forums and AI-curated research alerts.